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Compound of Interest

Compound Name: Diiodoacetylene

Cat. No.: B13749442 Get Quote

Technical Support Center: Diiodoacetylene (C₂I₂)
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with diiodoacetylene. It includes troubleshooting

guides and frequently asked questions (FAQs) to ensure safe and effective handling of this

highly reactive compound.

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments involving

diiodoacetylene.
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Issue Possible Cause(s) Recommended Action(s)

Sample darkens or turns red

over time.
Exposure to light.

Store diiodoacetylene in a dark

container, such as an amber

vial or a flask wrapped in

aluminum foil. Prepare

solutions fresh and use them

promptly.

Sudden and violent

decomposition of the sample.

Exposure to heat, shock, or

friction.

Handle diiodoacetylene with

extreme care. Avoid grinding,

scraping, or subjecting the

material to sudden impacts. Do

not heat solid diiodoacetylene

above 80 °C.

Low yield during synthesis.
Instability of the hypoiodite

intermediate.

During synthesis methods

involving sodium hypochlorite,

ensure slow and controlled

addition of the hypochlorite

solution to the reaction

mixture.

Difficulty in handling the solid

due to volatility.

Diiodoacetylene is a volatile

solid.

Handle in a well-ventilated

fume hood. Keep containers

tightly sealed when not in use

to prevent loss of material

through sublimation.

Unexpected side-products

observed in reactions.

Decomposition of

diiodoacetylene.

Ensure reaction conditions are

mild and avoid high

temperatures. Use freshly

prepared diiodoacetylene for

best results. Consider that

decomposition can lead to the

formation of tetraiodoethylene

(C₂I₄) and triiodoethylene.
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Frequently Asked Questions (FAQs)
Q1: What is diiodoacetylene and what are its basic properties?

Diiodoacetylene (C₂I₂) is a white, volatile solid with a strong, unpleasant odor. It is soluble in

organic solvents but not in water. As a linear molecule with the structure I-C≡C-I, it is a strong

halogen bond donor.

Q2: How stable is diiodoacetylene?

Diiodoacetylene is a highly sensitive and energetic compound. It is known to be sensitive to:

Heat: Samples can explode above 80 °C.

Mechanical Shock and Friction: It is sensitive to impact and rubbing.

Light: It slowly decomposes upon exposure to light, turning red due to the separation of

iodine.

Q3: What are the primary hazards associated with diiodoacetylene?

The main hazards are its explosive instability and toxicity. It is classified as a shock, heat, and

friction-sensitive explosive. It is also considered highly volatile and toxic by inhalation, with

vapors being irritating to the eyes and mucous membranes.

Q4: How should I safely store diiodoacetylene?

Store diiodoacetylene in a cool, dark place, away from heat, light, and sources of ignition or

mechanical shock. It should be kept in a tightly sealed container to prevent sublimation.

Q5: What are the known decomposition products of diiodoacetylene?

Under certain conditions, diiodoacetylene can decompose to form other iodinated organic

compounds. Known decomposition products include tetraiodoethylene (C₂I₄) and

triiodoethylene.

Quantitative Data Summary
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Property Value Source(s)

Molecular Formula C₂I₂

Molar Mass 277.831 g·mol⁻¹

Appearance White solid

Melting Point 78.5 - 82 °C

Explosion Temperature > 80 °C

Density 3.43 g/cm³

Experimental Protocols
Synthesis of Diiodoacetylene via Hypochlorite Oxidation

This protocol is adapted from a known method for the preparation of diiodoacetylene.

Materials:

Potassium iodide (KI)

Sodium hypochlorite (NaOCl) solution (12.5%)

Acetylene gas source (e.g., from a cylinder or generated from calcium carbide)

Distilled water

Ice bath

Reaction flask equipped with a gas inlet tube, a dropping funnel, and a stirrer

Procedure:

Prepare a solution of potassium iodide in distilled water in the reaction flask.

Cool the flask in an ice bath.

Bubble a steady stream of acetylene gas through the stirred potassium iodide solution.
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Slowly add the sodium hypochlorite solution dropwise from the dropping funnel. The solution

will initially turn a reddish-amber color and then become pale yellow.

Continue the slow addition of the hypochlorite solution until the yellow color no longer

appears and a white precipitate of diiodoacetylene forms.

Filter the white precipitate and wash it with cold water.

Dry the product in a desiccator over a suitable drying agent (e.g., phosphorus pentoxide),

protected from light.

Caution: This synthesis should be performed in a well-ventilated fume hood, behind a safety

shield, due to the hazardous nature of diiodoacetylene.
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Caption: General decomposition triggers for diiodoacetylene.
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Caption: Workflow for the synthesis of diiodoacetylene.
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[https://www.benchchem.com/product/b13749442#diiodoacetylene-stability-and-
decomposition-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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